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Compound of Interest

Compound Name: sephadex G 50

CAS No.: 9048-71-9

Cat. No.: B16078082

Get Quote

For researchers, scientists, and professionals in drug development, the purification of DNA is a

foundational step for a multitude of downstream applications. Sephadex G-50, a cross-linked

dextran gel, has long been a reliable and effective matrix for the size-exclusion

chromatography of DNA. This in-depth guide provides a comprehensive overview of the

fractionation range of Sephadex G-50 for DNA, detailed experimental protocols, and a visual

representation of the workflow.

Principle of Separation
Sephadex G-50 operates on the principle of size-exclusion chromatography, also known as gel

filtration. The matrix consists of porous beads. Molecules larger than the largest pores of the

beads are excluded from entering and therefore travel through the column in the void volume,

eluting first. Smaller molecules can enter the pores to varying extents, depending on their size

and shape. This differential entry into the pores results in a longer path length and slower

elution. Consequently, Sephadex G-50 effectively separates larger DNA molecules from

smaller contaminants such as salts, unincorporated nucleotides, and small primers.
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Sephadex G-50 is particularly well-suited for the group separation of DNA and oligonucleotides

from smaller molecules.[1] The key characteristic is its exclusion limit, which defines the

molecular weight above which molecules will be excluded from the beads.

For DNA, Sephadex G-50 has an exclusion limit of approximately 20 base pairs (bp).[2][3][4]

This means that DNA fragments and oligonucleotides larger than 20 bases will be excluded

from the resin and will elute in the void volume, effectively separating them from molecules

smaller than 20 bp.[2][3] This makes it an excellent choice for a variety of applications,

including:

Purification of PCR products: Removing primers and unincorporated dNTPs.

Desalting and buffer exchange: Exchanging the buffer of a DNA solution.[5][6]

Removal of unincorporated labeled nucleotides: Purifying labeled DNA probes.[1][7]

Purification of synthetic oligonucleotides: Separating full-length products from shorter failure

sequences.[5][6]

For globular proteins, the fractionation range is between 1,500 and 30,000 Daltons.[2][8]

Quantitative Data Summary
Property Value References

Matrix Cross-linked dextran [9]

DNA Exclusion Limit ≥ 20 base pairs [2][3][4]

Globular Protein Fractionation

Range
1,500 - 30,000 Da [2][8]

Dextran Fractionation Range 500 - 10,000 Da [2]

Bead Diameter (Fine Grade) 20 - 80 µm

Dry Particle Size (F Grade) 50 - 150 µm [2]

Bed Volume 9 - 11 mL/g dry gel [2][4]

Recommended pH Range 2 - 10 [4]
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Experimental Protocols
Two common methods for DNA purification using Sephadex G-50 are gravity-flow column

chromatography and spin-column chromatography.

Method 1: Gravity-Flow Column Chromatography
This method is suitable for larger sample volumes and does not require a centrifuge.

Materials:

Sephadex G-50 (medium or fine grade)

Empty chromatography column (e.g., a disposable 5-10 mL pipette)

Glass wool

Elution buffer (e.g., TE buffer: 10 mM Tris-HCl, 1 mM EDTA, pH 8.0)

Collection tubes

Protocol:

Swelling the Resin:

Weigh out the desired amount of dry Sephadex G-50 powder (approximately 1 g for a 10

mL column).

Add the powder to a beaker containing an excess of elution buffer.

Allow the gel to swell for at least 3 hours at room temperature or by autoclaving for 15

minutes in the buffer.[10]

After swelling, decant the supernatant to remove fine particles.[2]

Packing the Column:

Plug the bottom of the column with a small amount of glass wool.[10]
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Gently pour the swollen Sephadex slurry into the column. Avoid introducing air bubbles.

Allow the column to pack under gravity, adding more slurry until the desired bed height is

reached.

Wash the packed column with 2-3 column volumes of elution buffer to equilibrate the

matrix.[10]

Sample Application and Elution:

Allow the buffer to drain until it reaches the top of the column bed.

Carefully apply the DNA sample to the top of the column.

Allow the sample to enter the column bed completely.

Gently add elution buffer to the top of the column.

Begin collecting fractions. The purified DNA will elute in the void volume (the first few

fractions). Smaller molecules will elute in later fractions.

Method 2: Spin-Column Chromatography
This method is rapid and ideal for small sample volumes.[10]

Materials:

Sephadex G-50 (fine grade)

Empty spin column (e.g., a 1 mL syringe)

Glass wool (optional, if not using a pre-fritted column)

Microcentrifuge

Collection tubes (1.5 mL)

Protocol:
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Preparing the Spin Column:

Plug the bottom of a 1 mL syringe with a small amount of glass wool.[7][10]

Fill the syringe with swollen Sephadex G-50 slurry.

Place the syringe in a 15 mL conical tube for support and centrifuge at a low speed (e.g.,

1,000 x g) for 2 minutes to pack the column and remove the excess buffer.[7]

Repeat until the desired packed bed volume is achieved.

Column Equilibration:

Wash the packed column by adding 1-2 column volumes of elution buffer and centrifuging

again under the same conditions. Discard the flow-through.

Sample Application and Elution:

Place the spin column into a clean 1.5 mL collection tube.

Apply the DNA sample to the center of the packed bed.

Centrifuge the column at the same speed and for the same duration as the packing steps.

The purified DNA will be in the eluate collected in the 1.5 mL tube. The smaller

contaminants will remain in the column matrix.

Visualizing the Workflow
To better illustrate the process, the following diagrams depict the key stages of DNA purification

using Sephadex G-50.
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Caption: Gravity-flow chromatography workflow for DNA purification.
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Caption: Spin-column chromatography workflow for rapid DNA purification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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